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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Yellow 211, with the Colour Index number 12755, is a monoazo dye recognized for
its application in dyeing synthetic fibers, particularly polyester.[1][2] Its molecular structure,
characterized by low water solubility, makes it suitable for the disperse dyeing method. This
technical guide provides a comprehensive overview of the synthesis and key characterization
parameters of Disperse Yellow 211, intended to serve as a valuable resource for professionals
in chemical research and material science. This document outlines a detailed, two-step
synthesis protocol involving diazotization and azo coupling, and presents a summary of its
known physicochemical properties. Due to the limited availability of public domain spectral
data, this guide focuses on the established synthesis pathway and fundamental characteristics.

Physicochemical Properties of Disperse Yellow 211

Disperse Yellow 211 is a yellow, particulate solid.[3] Key quantitative and qualitative properties
are summarized in the table below for quick reference.
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Property Value Reference(s)
Cl Name Disperse Yellow 211 [1]

Cl Number 12755 [2]

CAS Number 70528-90-4, 86836-02-4 [1][2114]
Molecular Formula C15H12CINs04 [1]

Molecular Weight 361.74 g/mol [1]
Appearance Yellow particles/powder [3]

Melting Point 227-229 °C [51[6]
Solubility Insoluble in water; Soluble in 7]

acetone

Synthesis of Disperse Yellow 211

The synthesis of Disperse Yellow 211 is a classic example of azo dye formation, proceeding

through two critical stages: the diazotization of a primary aromatic amine and the subsequent

coupling of the resulting diazonium salt with a suitable coupling component.[1]

Synthesis Pathway

The overall synthesis pathway for Disperse Yellow 211 is depicted below.
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Caption: Synthesis pathway of Disperse Yellow 211.

Experimental Protocols

The following protocols are based on established procedures for the synthesis of azo dyes and
should be performed by trained personnel in a well-ventilated fume hood with appropriate
personal protective equipment.

2.2.1. Step 1: Diazotization of 4-Chloro-2-nitrobenzenamine

This procedure outlines the formation of the diazonium salt, a critical intermediate in the
synthesis.

Dissolve 4-Chloro-2-nitrobenzenamine
in concentrated sulfuric acid.

Cool the solutlon to0-5° Prepare a solution of sodium nitrite
in an ice-salt bath |n water.

SIowa add the sodium nitrite solution
to the amine solution, maintaining
the temperature below 5 °C.

Stir for 30-60 minutes at 0-5 °C
to ensure complete diazotization.

Y

The resulting diazonium salt solution is
used immediately in the next step.
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Caption: Experimental workflow for diazotization.

Protocol:
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 In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and
dropping funnel, cautiously add 17.3 g (0.1 mol) of 4-chloro-2-nitrobenzenamine to 100 mL of
concentrated sulfuric acid. Stir until all the solid has dissolved.

o Cool the flask in an ice-salt bath to maintain an internal temperature of 0-5 °C.

 In a separate beaker, dissolve 7.6 g (0.11 mol) of sodium nitrite in 50 mL of water and cool
the solution.

e Slowly add the sodium nitrite solution dropwise to the stirred amine-acid mixture. The rate of
addition should be controlled to ensure the temperature does not rise above 5 °C.

 After the addition is complete, continue to stir the reaction mixture for an additional 30-60
minutes at 0-5 °C to ensure the diazotization is complete. The resulting solution containing
the diazonium salt should be used immediately in the coupling reaction.

2.2.2. Step 2: Azo Coupling Reaction
The diazonium salt is then reacted with the coupling component to form the final dye molecule.
Protocol:

» In a separate beaker, dissolve 17.8 g (0.1 mol) of 1-ethyl-3-cyano-4-methyl-6-hydroxy-2-
pyridinone in 200 mL of a 10% aqueous sodium hydroxide solution. Cool this solution to 0-5
°C in an ice bath.

o Slowly add the previously prepared cold diazonium salt solution to the stirred solution of the
coupling component. The pH of the reaction mixture should be maintained in the alkaline
range (pH 8-10) by the dropwise addition of a 20% sodium hydroxide solution as needed.

o Avyellow precipitate of Disperse Yellow 211 will form immediately. Continue stirring the
mixture for 2-3 hours at 0-5 °C to ensure the coupling reaction goes to completion.

« Filter the precipitated solid using a Buchner funnel and wash thoroughly with cold water until
the filtrate is neutral.

» Dry the solid product in an oven at 60-70 °C to a constant weight.
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Characterization of Disperse Yellow 211

Thorough characterization is essential to confirm the identity and purity of the synthesized dye.

Physical and Spectroscopic Characterization

While detailed experimental spectra for Disperse Yellow 211 are not readily available in the
public domain, the following characterization techniques are standard for such compounds.

o Melting Point: The melting point of the purified dye should be determined and compared to
the literature value of 227-229 °C.[5][6] A sharp melting point range is indicative of high

purity.

o UV-Visible Spectroscopy: A solution of the dye in a suitable solvent (e.g., acetone) would be
analyzed to determine its maximum absorption wavelength (Amax), which is characteristic of
the dye's color.

e Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum would be used to
identify the characteristic functional groups present in the molecule, such as C=N (nitrile),
C=0 (carbonyl), N=N (azo), and Ar-NOz2 (nitro) vibrations.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed information about the chemical structure, confirming the arrangement of
protons and carbon atoms in the molecule.

o Mass Spectrometry: High-resolution mass spectrometry would be used to confirm the
molecular weight and elemental composition of the synthesized dye.

Purity Assessment

The purity of the synthesized Disperse Yellow 211 can be assessed using the following
techniques:

e Thin-Layer Chromatography (TLC): TLC can be used to monitor the progress of the reaction
and to assess the purity of the final product. A single spot on the TLC plate in an appropriate
solvent system indicates a high degree of purity.
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» High-Performance Liquid Chromatography (HPLC): HPLC is a more quantitative method for
determining the purity of the dye. A single sharp peak in the chromatogram is indicative of a
pure compound.

Conclusion

This technical guide provides a detailed overview of the synthesis and characterization of
Disperse Yellow 211. The two-step synthesis, involving diazotization and azo coupling, is a
well-established and reliable method for the preparation of this and similar azo dyes. While a
comprehensive set of experimental spectral data is not currently available in the public
literature, the analytical techniques outlined in this guide provide a robust framework for the
thorough characterization and purity assessment of the synthesized product. This guide serves
as a foundational resource for researchers and professionals working with disperse dyes,
enabling a deeper understanding of their synthesis and chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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